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Compound of Interest

Compound Name: Calcium nitrate hydrate

Cat. No.: B1591313 Get Quote

Physicochemical Properties and Phase
Transitions
Calcium nitrate tetrahydrate is a hydrated salt that undergoes several distinct phase transitions

upon heating, including melting, dehydration, and eventual decomposition of the anhydrous

salt. These transitions are critical for applications such as thermal energy storage, as a phase

change material (PCM), and in various chemical syntheses.[1][2] The crystal structure of the

tetrahydrate form is monoclinic.[3][4]

Quantitative Data Summary
The key quantitative data for the phase transitions of calcium nitrate tetrahydrate are

summarized in the table below for easy comparison. The values represent a consensus from

multiple studies.
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Property Value Unit References

Melting Point

(Tetrahydrate)
42.7 - 43.9 °C [2][3][5]

317.1 ± 0.3 K [1][6][7][8]

Enthalpy of Fusion

(Melting)
36.6 ± 0.2 kJ/mol [1][2][6][7][8]

Boiling/Decomposition

(Tetrahydrate)

132 (Begins to

decompose)
°C [3][9][10]

Dehydration Process
Stepwise, from ~50 °C

to 220 °C
°C [7][8][11][12]

Melting Point

(Anhydrous)
561 °C [3]

Decomposition

(Anhydrous)
Starts at ~500 °C °C [3]

Thermal Behavior: Melting, Dehydration, and
Decomposition
The thermal decomposition of calcium nitrate tetrahydrate is a multi-stage process.[13]

Melting
The first phase transition is the congruent melting of the tetrahydrate. It melts to a liquid at

approximately 42.7-43.9 °C.[2][3][5] This transition involves a significant enthalpy of fusion,

making it a candidate for thermal energy storage applications.[2]

Dehydration
Following melting, the compound undergoes a complex and progressive dehydration process.

[14] This is not a simple, single-step event but rather a series of physical processes including

evaporation and boiling of the resulting aqueous solution.[14] Studies using thermogravimetric

analysis (TGA) show that the four water molecules are released in distinct steps over a broad

temperature range. One common pathway observed is the release of the first water molecule
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between 50-150 °C, followed by two more between 160-180 °C, and the final water molecule

between 190-220 °C.[7][11] The thermal dehydration process starts just above approximately

29 °C (302 K) and continues up to about 202 °C (475 K).[8][12]

Anhydrous Salt Transitions
Once completely dehydrated, the resulting anhydrous calcium nitrate (Ca(NO₃)₂) remains

stable until much higher temperatures.[8][12] It melts at approximately 561 °C.[3][15] Soon

after melting, at temperatures starting around 500-550 °C, it begins to decompose into solid

calcium oxide (CaO) and gaseous nitrogen oxides (NO, NO₂) and oxygen (O₂).[3][7][11]

Experimental Protocols for Characterization
The characterization of these phase transitions relies on several key analytical techniques.

Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique used to study the thermal transitions of calcium nitrate

tetrahydrate.

Principle: It measures the difference in heat flow required to increase the temperature of a

sample and a reference as a function of temperature. Endothermic events (like melting) and

exothermic events are detected as peaks.

Application: DSC is used to precisely determine the melting point and the enthalpy of fusion

of the tetrahydrate.[2][6] A typical protocol involves heating a small, hermetically sealed

sample (to prevent water loss before melting) at a constant rate, for example, 10 K/min.[6]

The onset temperature of the endothermic peak corresponds to the melting point, and the

area under the peak is proportional to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)
TGA is crucial for understanding the dehydration and decomposition stages.

Principle: This technique measures the change in mass of a sample over time as the

temperature changes. Mass loss indicates dehydration or decomposition.
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Application: TGA is used to identify the temperature ranges over which water molecules are

lost and to quantify the number of water molecules involved in each step.[7][11][14] By

analyzing the TGA curve, researchers can determine the thermal stability of the anhydrous

salt and the temperature at which it decomposes.[8][12]

Evolved Gas Analysis (EGA)
To identify the gaseous products released during TGA, the instrument is often coupled with

other analytical techniques.

Principle: The gas stream exiting the TGA furnace is fed directly into a spectrometer for

analysis.

Application: Techniques like TG-FTIR (Fourier Transform Infrared Spectroscopy) and TG-MS

(Mass Spectrometry) are used to identify the evolved gases.[7][11] For calcium nitrate, this

allows for the unambiguous identification of water vapor during dehydration and gases like

NO, NO₂, and O₂ during the final decomposition of the anhydrous salt.[7][11]

X-Ray Diffraction (XRD)
XRD is used to analyze the crystallographic structure of the material.

Principle: This technique relies on the diffraction of X-rays by the ordered atomic planes

within a crystal. The resulting diffraction pattern is unique to a specific crystalline phase.

Application: XRD is used to confirm the initial crystal structure of Ca(NO₃)₂·4H₂O and to

identify the solid phases present after each thermal event, such as the anhydrous Ca(NO₃)₂

after dehydration and CaO after final decomposition.[2][16]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for thermal analysis and the logical

sequence of phase transitions.
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Experimental Workflow for Thermal Analysis
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Primary Thermal Analysis
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Caption: A typical experimental workflow for characterizing phase transitions.

Phase Transition Pathway of Calcium Nitrate Tetrahydrate

Solid
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Caption: The sequential phase transitions of Ca(NO₃)₂·4H₂O with increasing temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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